Cas no 71594-80-4 (1,4-Benzenedicarboxylic acid, 2-[2-(3-bromophenyl)ethyl]-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-[2-(3-bromophenyl)ethyl]-
• CAS No: 71594-80-4
• MF: C₁₆H₁₃BrO₄
• MW: 349.176024198532
• CID: 1753228
• Update Time: 2024-11-27

1,4-Benzenedicarboxylic acid, 2-[2-(3-bromophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-[2-(3-bromophenyl)ethyl]-

• Inchi： 1S/C16H13BrO4/c17-13-3-1-2-10(8-13)4-5-11-9-12(15(18)19)6-7-14(11)16(20)21/h1-3,6-9H,4-5H2,(H,18,19)(H,20,21)
• InChI Key： IOEMFSPRPNPFSR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(C(O)=O)C=C1CCC1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 347.99969

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Melting Point: 240-245 °C
• Boiling Point: 504.7±50.0 °C(Predicted)
• PSA: 74.6
• pka: 3.72±0.36(Predicted)